Cas no 913472-55-6 (3,4,5-Trifluorobenzenesulfonamide)

3,4,5-Trifluorobenzenesulfonamide Properties

Names and Identifiers

• 3,4,5-Trifluorobenzenesulfonamide
• JS-5279
• SB78922
• 913472-55-6
• SCHEMBL1497205
• DTXSID10651264
• BIAGBHUIRSMWRI-UHFFFAOYSA-N
• EN300-274838
• AKOS005255210
• E88030
• 3,4,5-trifluorobenzene-1-sulfonamide
• MFCD09800668
• FT-0678386
• BBL100769
• STL554563
• +Expand

• MDL： MFCD09800668
• InChIKey： BIAGBHUIRSMWRI-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4F3NO2S/c7-4-1-3(13(10,11)12)2-5(8)6(4)9/h1-2H,(H2,10,11,12)
• SMILES： C1=C(C=C(C(=C1F)F)F)S(=O)(=O)N

Computed Properties

• Exact Mass: 210.991
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 210.991
• Heavy Atom Count: 13
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5A^2

Experimental Properties

• Refractive Index: 1.515
• Boiling Point: 312.3°C at 760 mmHg
• Melting Point: 124-126°C
• Flash Point: 142.7°C
• Density: 1.611